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A comprehensive technical guide detailing the chemical characterization of pigments from the

fungus Anthracophyllum archeri is now available for researchers, scientists, and drug

development professionals. This whitepaper provides an in-depth look at the unique chemical

constituents responsible for the vibrant coloration of this basidiomycete, with a focus on the key

pigments diacetylatromentin and anthracophyllin. The guide summarizes the available

quantitative data, outlines detailed experimental protocols for pigment extraction and analysis,

and presents a logical workflow for the characterization process.

Anthracophyllum archeri, a species known for its distinctive orange to reddish-brown fruiting

bodies, has been identified as a source of unique secondary metabolites. The coloration of this

fungus is primarily attributed to a suite of pigments, with diacetylatromentin and the novel

yellow pigment, anthracophyllin, being of significant scientific interest. This guide serves as a

crucial resource for professionals seeking to understand and potentially harness these natural

compounds for applications in drug discovery and development.

Key Pigments and Their Characteristics
The primary pigments identified in Anthracophyllum archeri are diacetylatromentin and

anthracophyllin. These compounds belong to the broader class of fungal pigments, which are

known for their diverse chemical structures and biological activities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12382700?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pigment Chemical Class Color
Key Spectroscopic
Data

Diacetylatromentin Terphenylquinone Brownish

Specific data not

available in the

searched literature.

Anthracophyllin Polyketide-derived Yellow

Specific data not

available in the

searched literature.

Caption: Summary of known pigments from Anthracophyllum archeri.

Experimental Protocols: A Workflow for
Characterization
The following sections detail the methodologies for the extraction, purification, and chemical

characterization of pigments from Anthracophyllum archeri. These protocols are based on

established techniques for the analysis of fungal secondary metabolites.

Pigment Extraction and Purification
A systematic approach is required to isolate the pigments from the fungal fruiting bodies. The

general workflow involves solvent extraction followed by chromatographic purification.
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Extraction Purification

Dried Fruiting Bodies of A. archeri Grinding to a Fine Powder Solvent Extraction
(e.g., Acetone, Methanol) Filtration Crude Pigment Extract Column Chromatography

(Silica Gel) Fraction Collection Thin-Layer Chromatography (TLC)
for Fraction Analysis

Purified Pigments
(Diacetylatromentin, Anthracophyllin)

Spectroscopic Analysis

Purified Pigment

UV-Visible Spectroscopy

Infrared (IR) Spectroscopy

Nuclear Magnetic Resonance (NMR)
(1H, 13C, 2D NMR)

Mass Spectrometry (MS)

Elucidated Chemical Structure
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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